![molecular formula C5H5BrN2O2 B3047144 2-(3-Bromo-1H-pyrazol-1-yl)acetic acid CAS No. 1354704-49-6](/img/structure/B3047144.png)
2-(3-Bromo-1H-pyrazol-1-yl)acetic acid
Overview
Description
2-(3-Bromo-1H-pyrazol-1-yl)acetic acid is a chemical compound with the CAS Number: 1354704-49-6 . It has a molecular weight of 205.01 . The IUPAC name for this compound is (3-bromo-1H-pyrazol-1-yl)acetic acid .
Molecular Structure Analysis
The InChI code for 2-(3-Bromo-1H-pyrazol-1-yl)acetic acid is 1S/C5H5BrN2O2/c6-4-1-2-8(7-4)3-5(9)10/h1-2H,3H2,(H,9,10) . This indicates that the compound contains 5 carbon atoms, 5 hydrogen atoms, 1 bromine atom, 2 nitrogen atoms, and 2 oxygen atoms .Chemical Reactions Analysis
While specific chemical reactions involving 2-(3-Bromo-1H-pyrazol-1-yl)acetic acid are not available, it’s worth noting that pyrazole derivatives have shown potent antileishmanial and antimalarial activities .Physical And Chemical Properties Analysis
2-(3-Bromo-1H-pyrazol-1-yl)acetic acid is a powder at room temperature .Scientific Research Applications
Antiparasitic Activity
2-(3-Bromo-1H-pyrazol-1-yl)acetic acid: has demonstrated promising antiparasitic activity. For instance:
- In a study by Wang et al., the compound exhibited potent in vitro antipromastigote activity against Leishmania parasites . Further research could explore its potential as a treatment for leishmaniasis.
Inhibitor of Enzymes or Receptors
The pyrazole moiety in this compound may interact with enzymes or receptors. Computational studies could identify potential targets. For example:
- Molecular simulations have indicated that compound 13 binds favorably to the active site of LmPTR1, an enzyme involved in Leishmania metabolism . This suggests it could serve as an enzyme inhibitor.
Metal-Free Synthesis
A related compound, 2-(3-methyl-1H-1,2,4-triazol-1-yl)acetic acid, has been synthesized using a metal-free, environmentally benign process under flow conditions . Similar approaches could be explored for our compound.
Safety and Hazards
Future Directions
While specific future directions for 2-(3-Bromo-1H-pyrazol-1-yl)acetic acid are not available, it’s worth noting that pyrazole derivatives have shown potential as pharmacophores for the preparation of safe and effective antileishmanial and antimalarial agents . This suggests that further investigations on this type of compounds could be beneficial.
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various biological targets, such as enzymes and receptors, which play crucial roles in numerous biochemical processes .
Mode of Action
This interaction could involve binding to the active site of an enzyme or receptor, thereby modulating its activity .
Biochemical Pathways
Compounds with similar structures have been found to influence various biochemical pathways, leading to a range of downstream effects .
Result of Action
Similar compounds have been found to exert various biological effects, such as anti-inflammatory, antitumor, and antimicrobial activities .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-(3-Bromo-1H-pyrazol-1-yl)acetic acid . These factors could include pH, temperature, and the presence of other molecules in the environment.
properties
IUPAC Name |
2-(3-bromopyrazol-1-yl)acetic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrN2O2/c6-4-1-2-8(7-4)3-5(9)10/h1-2H,3H2,(H,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZXQMIQTZFEXFO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1Br)CC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201300536 | |
Record name | 3-Bromo-1H-pyrazole-1-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201300536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.01 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Bromo-1H-pyrazol-1-yl)acetic acid | |
CAS RN |
1354704-49-6 | |
Record name | 3-Bromo-1H-pyrazole-1-acetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1354704-49-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Bromo-1H-pyrazole-1-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201300536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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